Enhanced Retroviral Transduction vs. DOTMA and DC-Chol
In a direct head-to-head comparison of cationic liposome pretreatment on retrovirus-mediated gene transfer, DOSPA:DOPE (Lipofectamine) outperformed both DC-Chol:DOPE and DOTMA:DOPE (Lipofectin) in enhancing transduction efficiency of TF-1 target cells [1].
| Evidence Dimension | Average increase in transduction efficiency (TE) over nontreated controls |
|---|---|
| Target Compound Data | 11.9-fold increase |
| Comparator Or Baseline | DC-Chol:DOPE: 6.2-fold increase; DOTMA:DOPE: 1.2-fold increase |
| Quantified Difference | DOSPA provides 1.9× higher enhancement than DC-Chol and 9.9× higher than DOTMA |
| Conditions | TF-1 target cells; static transductions; pretreatment of retroviral supernatants with cationic liposomes |
Why This Matters
For retroviral gene delivery applications, DOSPA-based formulations provide nearly an order of magnitude greater transduction enhancement than monocationic alternatives, directly impacting experimental sensitivity and gene transfer success rates.
- [1] Swaney WP, Sorgi FL, Bahnson AB, Barranger JA. The effect of cationic liposome pretreatment and centrifugation on retrovirus-mediated gene transfer. Gene Therapy. 1997;4:1379-1386. View Source
